Cas no 900011-94-1 (2-(4-methylpiperazin-1-yl)-3-(2,4,6-trimethylphenyl)carbamoylpropanoic acid)

• Product Name: 2-(4-methylpiperazin-1-yl)-3-(2,4,6-trimethylphenyl)carbamoylpropanoic acid
• CAS No: 900011-94-1
• MF: C₁₈H₂₇N₃O₃
• MW: 333.4252846241
• CID: 5493918
• PubChem ID: 16800070
• Update Time: 2025-07-15

2-(4-methylpiperazin-1-yl)-3-(2,4,6-trimethylphenyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 900011-94-1
• 4-(mesitylamino)-2-(4-methylpiperazin-1-yl)-4-oxobutanoic acid
• F2721-0406
• AKOS005143202
• 2-(4-methylpiperazin-1-yl)-4-oxo-4-(2,4,6-trimethylanilino)butanoic acid
• 2-(4-methylpiperazin-1-yl)-3-(2,4,6-trimethylphenyl)carbamoylpropanoic acid

• Inchi： 1S/C18H27N3O3/c1-12-9-13(2)17(14(3)10-12)19-16(22)11-15(18(23)24)21-7-5-20(4)6-8-21/h9-10,15H,5-8,11H2,1-4H3,(H,19,22)(H,23,24)
• InChI Key： HVEREUBKYDVNKP-UHFFFAOYSA-N
• SMILES： OC(C(CC(NC1C(C)=CC(C)=CC=1C)=O)N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 333.20524173g/mol
• Monoisotopic Mass: 333.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-(4-methylpiperazin-1-yl)-3-(2,4,6-trimethylphenyl)carbamoylpropanoic acid

Introduction to 2-(4-methylpiperazin-1-yl)-3-(2,4,6-trimethylphenyl)carbamoylpropanoic acid (CAS No. 900011-94-1)

2-(4-methylpiperazin-1-yl)-3-(2,4,6-trimethylphenyl)carbamoylpropanoic acid (CAS No. 900011-94-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperazine and features a unique structural arrangement that includes a carbamoyl group and multiple methyl substituents. The intricate structure of this compound contributes to its potential therapeutic applications and has led to extensive studies on its biological activities and pharmacological properties.

The chemical structure of 2-(4-methylpiperazin-1-yl)-3-(2,4,6-trimethylphenyl)carbamoylpropanoic acid can be broken down into several key components. The central core is a piperazine ring, which is a six-membered heterocyclic amine with two nitrogen atoms. This ring is substituted with a methyl group at the 4-position, enhancing its lipophilicity and potentially affecting its biological interactions. The carbamoyl group, attached to the piperazine ring via a propanoic acid chain, introduces an amide functionality that can participate in hydrogen bonding and other intermolecular interactions. Additionally, the presence of a 2,4,6-trimethylphenyl group adds further complexity and hydrophobicity to the molecule.

Recent research has focused on the potential therapeutic applications of 2-(4-methylpiperazin-1-yl)-3-(2,4,6-trimethylphenyl)carbamoylpropanoic acid. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. In particular, it has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation in various diseases. These findings suggest that 2-(4-methylpiperazin-1-yl)-3-(2,4,6-trimethylphenyl)carbamoylpropanoic acid could be a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(4-methylpiperazin-1-yl)-3-(2,4,6-trimethylphenyl)carbamoylpropanoic acid has also demonstrated significant analgesic activity. Preclinical studies have shown that it can effectively reduce pain in animal models of neuropathic pain and nociceptive pain. The mechanism underlying its analgesic effects is not yet fully understood but may involve modulation of nociceptive pathways and inhibition of pain-related neurotransmitters such as substance P.

The pharmacokinetic properties of 2-(4-methylpiperazin-1-yl)-3-(2,4,6-trimethylphenyl)carbamoylpropanoic acid have also been investigated in detail. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. This suggests that it could be developed into an orally administered therapeutic agent for various conditions. However, further research is needed to optimize its formulation and dosing regimens for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-methylpiperazin-1-yl)-3-(2,4,6-trimethylphenyl)carbamoylpropanoic acid in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels and does not exhibit significant adverse effects. These findings are encouraging and support the continued development of this compound as a potential therapeutic agent.

In conclusion, 2-(4-methylpiperazin-1-yl)-3-(2,4,6-trimethylphenyl)carbamoylpropanoic acid (CAS No. 900011-94-1) is a promising compound with potential applications in the treatment of inflammatory disorders and pain management. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As more data from clinical trials become available, it is likely that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.